Cas no 2137095-15-7 (tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate
• CAS No: 2137095-15-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6405856
• PubChem ID: 150504179
• Update Time: 2025-06-08

tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate
• 2137095-15-7
• EN300-798772
• SCHEMBL22506480

• Inchi： 1S/C13H23NO3/c1-9(11(15)10-7-5-6-8-10)14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： HYLIHLNQONEWRZ-VIFPVBQESA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)C1CCCC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate

Introduction to Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate (CAS No. 2137095-15-7)

Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate, identified by the chemical compound code CAS No. 2137095-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of this compound, including its tert-butyl group and the (2S)-1-cyclopentyl-1-oxopropan-2-yl moiety, contribute to its distinct chemical properties and potential biological activities.

The tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate structure is characterized by a chiral center at the (2S)-position, which is a critical factor in determining its stereochemical behavior and biological interactions. Chiral compounds are of paramount importance in pharmaceuticals, as they often exhibit different pharmacological properties depending on their optical isomers. The presence of the cyclopentyl ring and the oxopropan-2-yl group further enhances the complexity of this molecule, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological targets.

In recent years, there has been a growing emphasis on the development of carbamate-based derivatives due to their potential therapeutic benefits. Carbamates have been extensively studied for their role in inhibiting various enzymatic pathways, making them valuable candidates for treating conditions such as inflammation, pain, and neurodegenerative disorders. The specific configuration of Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate suggests that it may interact with biological targets in a unique manner, potentially leading to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. Enzymes are crucial biological catalysts that mediate a wide range of physiological processes. By modulating enzyme activity, carbamate derivatives can serve as effective therapeutic interventions. For instance, studies have shown that carbamates can inhibit kinases and other enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and autoimmune disorders. The chiral nature of Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate may enable researchers to develop enantiomerically pure inhibitors with enhanced selectivity and reduced side effects.

Moreover, the structural motifs present in this compound have implications for drug delivery systems. The bulky tert-butyl group can influence solubility and metabolic stability, while the cyclopentyl ring may enhance binding affinity to biological targets. These features make Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-yl]carbamate a promising candidate for designing prodrugs or targeted delivery systems that improve bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including carbamates like Tert-butyl N-[(2S)-1-cyclopentyl-1-oxopropan-2-y]carbamate, to identify potential drug candidates. Machine learning algorithms can predict binding affinities and pharmacokinetic properties, enabling researchers to prioritize compounds for experimental validation. This approach has significantly accelerated the drug discovery process, allowing for more efficient development of novel therapeutics.

The synthesis of Tert-butyl N-[ ( 2 S ) - 1 - cyclopent yl - 1 - ox o pro pan - 2 - y l ] car bam ate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include chiral resolution techniques to isolate the desired enantiomer and protecting group chemistry to prevent unwanted side reactions. The development of efficient synthetic routes is essential for scaling up production and making this compound accessible for further research.

In conclusion, Tert-butyl N-[ ( 2 S ) - 1 - cyclopent yl - 1 - ox o pro pan - 2 - y l ] car bam ate ( CAS No . 2137095 - 15 - 7 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating new therapeutic agents. As our understanding of enzyme mechanisms and drug delivery systems continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation medications.